N-(1,3-benzodioxol-5-yl)-2-(1-benzylindol-3-yl)sulfanylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(1-benzylindol-3-yl)sulfanylacetamide
• InChI: InChI=1S/C24H20N2O3S/c27-24(25-18-10-11-21-22(12-18)29-16-28-21)15-30-23-14-26(13-17-6-2-1-3-7-17)20-9-5-4-8-19(20)23/h1-12,14H,13,15-16H2,(H,25,27)
• InChI Key: PHNWHNIJICKARP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=CN(C4=CC=CC=C43)CC5=CC=CC=C5
• Molecular Formula: C24H20N2O3S
• Molecular Weight: 416.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(1-benzylindol-3-yl)sulfanylacetamide, also known as BISA, is a small molecule that has been extensively studied for its potential therapeutic applications. BISA is a sulfhydryl-containing compound that has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.

Scientific Research Applications

Pharmacological Evaluation of Glutaminase Inhibitors

A study on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which are potent and selective allosteric inhibitors of kidney-type glutaminase (GLS), highlighted the therapeutic potential of GLS inhibition in cancer treatment. The research aimed at improving drug-like properties of BPTES analogs, with one analog showing similar potency to BPTES and better solubility, demonstrating the potential of such compounds in inhibiting tumor growth both in vitro and in vivo (Shukla et al., 2012).

Synthesis and Antimicrobial Evaluation

Another research area involves the synthesis of classical and nonclassical antifolate compounds as dihydrofolate reductase (DHFR) inhibitors with potential as antitumor agents. These compounds, such as N-{4-[(2,4-diamino-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-6-yl)sulfanyl]benzoyl}-l-glutamic acid, demonstrated significant inhibition of human DHFR and potent antitumor activity, indicating their potential for treating opportunistic infections in patients with compromised immune systems (Gangjee et al., 2007).

Neuroprotectant for Cerebral Ischemia

Research on 2,3-Dihydroxy-6-nitro-7-sulfamoyl-benzo(F)quinoxaline (NBQX), a potent and selective inhibitor of the quisqualate subtype of the glutamate receptor, demonstrated neuroprotective effects against global ischemia. This highlights the potential use of sulfanylacetamide derivatives in developing treatments for cerebral ischemia and related neurological conditions (Sheardown et al., 1990).

Anti-Helicobacter pylori Agents

A study on novel structures derived from 2-([3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-phenyl]sulfanyl)-1-ethanol scaffold demonstrated potent and selective activity against the gastric pathogen Helicobacter pylori. This indicates the relevance of sulfanylacetamide derivatives in developing new antimicrobial agents targeting specific bacterial pathogens (Carcanague et al., 2002).